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Compound of Interest

Compound Name:
3-Methylbenzenesulfonic acid

hydrate

Cat. No.: B1422222 Get Quote

In-depth Technical Guide: 3-
Methylbenzenesulfonic Acid Hydrate
This technical guide offers a detailed examination of the physical and chemical properties of 3-
methylbenzenesulfonic acid hydrate, a compound of considerable importance in organic

synthesis and pharmaceutical research. The content is tailored for researchers, scientists, and

professionals in drug development, providing field-tested insights and robust data.

Compound Profile and Introduction
3-Methylbenzenesulfonic acid, also known as m-toluenesulfonic acid, is an aromatic sulfonic

acid. In its hydrated form, it incorporates water molecules within its crystal lattice. This organic

acid is a strong, non-oxidizing catalyst used in a multitude of chemical reactions, such as

esterification, alkylation, and dehydration. A key advantage of 3-methylbenzenesulfonic acid is

its enhanced solubility in organic solvents compared to inorganic mineral acids, making it a

versatile choice in various synthetic protocols. It also serves as a crucial intermediate in the

production of other chemicals, for instance, it is a key precursor in the industrial synthesis of m-

cresol.[1]
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A thorough understanding of a compound's physicochemical properties is essential for its

effective application. The key properties of 3-methylbenzenesulfonic acid hydrate are

compiled below.

Property Value Source(s)

Chemical Formula C₇H₁₀O₄S [2][3][4]

Molecular Weight 190.22 g/mol [2][4]

Appearance Solid [2]

CAS Number 312619-56-0 [2][3][4]

IUPAC Name
3-methylbenzenesulfonic acid

hydrate

Storage
Sealed in dry, room

temperature conditions.
[4]

These properties are fundamental in selecting appropriate solvents, determining reaction

conditions, and devising purification strategies.

Chemical Structure and Reactivity
The molecular structure of 3-methylbenzenesulfonic acid features a benzene ring substituted

with a methyl group and a sulfonic acid group at the meta-position. The sulfonic acid moiety is

the source of its strong acidic character.
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Caption: Basic structural representation of 3-methylbenzenesulfonic acid.

The reactivity of 3-methylbenzenesulfonic acid hydrate is primarily governed by its acidic

proton. The methyl group, being electron-donating, slightly modulates the acidity and reactivity

of the sulfonic acid group in comparison to benzenesulfonic acid.

Catalytic Role in Organic Synthesis
3-Methylbenzenesulfonic acid is a potent Brønsted acid catalyst.[1] Its utility is demonstrated in

various organic transformations, including benzylation of aromatic compounds and

esterification reactions.[1][5] In acid-catalyzed reactions, the sulfonic acid protonates a

reactant, rendering it more susceptible to nucleophilic attack.[1] For instance, in esterification,

the carbonyl oxygen of the carboxylic acid is protonated, which activates the carbonyl carbon

for attack by the alcohol.[1] This catalytic cycle efficiently produces the desired ester and

regenerates the acid catalyst.[1]

Caption: Simplified workflow of an acid-catalyzed esterification.

Experimental Protocols
Safety and Handling
3-Methylbenzenesulfonic acid hydrate is classified as a corrosive and harmful substance.[6]

It can cause severe skin burns and eye damage, and is harmful if swallowed.[6] Therefore, it is

imperative to handle this chemical in a well-ventilated area, preferably a fume hood, while

wearing appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[7][8][9][10] In case of accidental contact, immediately flush the

affected area with copious amounts of water and seek prompt medical attention.[7][8][10][11]

Representative Synthetic Protocol: Benzylation of
Anisole
This protocol outlines a method for the benzylation of aromatic compounds using 3-

methylbenzenesulfonic acid as a catalyst, adapted from a study by Zolfigol et al. (2013).[5]

Materials:

Anisole
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Benzyl acetate

3-Methyl-1-sulfonic acid imidazolium tetrachloroaluminate (as a form of the catalyst)[5]

Ethyl acetate

Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer and hotplate

Condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine anisole and benzyl acetate.

Catalyst Addition: Add a catalytic amount (e.g., 5 mol%) of 3-methyl-1-sulfonic acid

imidazolium tetrachloroaluminate.[5]

Reaction Conditions: Heat the mixture to 70-80 °C with stirring under solvent-free conditions.

[5] Monitor the reaction progress by thin-layer chromatography.

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with ethyl acetate and wash with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

desired benzylated product.
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This protocol, with its simple methodology and easy work-up, demonstrates the efficiency of 3-

methylbenzenesulfonic acid in facilitating organic transformations.[5]

Conclusion
3-Methylbenzenesulfonic acid hydrate is a highly effective and versatile strong acid catalyst

with significant applications in organic synthesis. Its advantageous solubility in organic media

and its ability to promote reactions under mild conditions make it an indispensable tool for

chemists in both academic and industrial laboratories. A comprehensive understanding of its

physical and chemical properties, coupled with strict adherence to safety protocols, is crucial

for its successful and safe utilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1422222#3-methylbenzenesulfonic-acid-hydrate-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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